Cas no 59021-04-4 (Pyrazine, [(ethylthio)methyl]-)

Pyrazine, [(ethylthio)methyl]- structure
59021-04-4 structure
Product Name:Pyrazine, [(ethylthio)methyl]-
CAS No:59021-04-4
MF:C7H10N2S
MW:154.232699871063
CID:340132
PubChem ID:22630393
Update Time:2025-04-19

Pyrazine, [(ethylthio)methyl]- Chemical and Physical Properties

Names and Identifiers

    • Pyrazine, [(ethylthio)methyl]-
    • 2-(ethylsulfanylmethyl)pyrazine
    • 2-[(Ethylsulfanyl)methyl]pyrazine
    • DTXSID30627103
    • SCHEMBL6129991
    • 59021-04-4
    • Inchi: 1S/C7H10N2S/c1-2-10-6-7-5-8-3-4-9-7/h3-5H,2,6H2,1H3
    • InChI Key: NKOCMZJVIOMYFR-UHFFFAOYSA-N
    • SMILES: S(CC)CC1C=NC=CN=1

Computed Properties

  • Exact Mass: 154.0566
  • Monoisotopic Mass: 154.05646950g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 87.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 51.1Ų

Experimental Properties

  • PSA: 25.78
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